Cas no 184834-03-5 (Pyrimidine,1,6-dihydro-6-methylene-)

• Product Name: Pyrimidine,1,6-dihydro-6-methylene-
• CAS No: 184834-03-5
• MF: C₅H₆N₂
• MW: 94.1145405769348
• CID: 114387
• Update Time: 2024-01-24

Pyrimidine,1,6-dihydro-6-methylene- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine,1,6-dihydro-6-methylene-
• Pyrimidine, 1,4-dihydro-4-methylene- (9CI)

• Inchi： 1S/C5H6N2/c1-5-2-3-6-4-7-5/h2-4H,1H2,(H,6,7)
• InChI Key： YHWRMWNJGCNHQN-UHFFFAOYSA-N
• SMILES： C1NC=CC(=C)N=1

Computed Properties

• Exact Mass: 94.05318
• Monoisotopic Mass: 94.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.4A^2

Experimental Properties

• PSA: 24.39